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Compound of Interest

Compound Name: Olsalazine-d3,15N

Cat. No.: B12377649

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Olsalazine-d3,15N with its alternative

stable isotope-labeled internal standards, Olsalazine-d3 and Olsalazine-13C6. This document

is intended to assist researchers in selecting the most appropriate internal standard for their

specific analytical needs, particularly in quantitative analysis by mass spectrometry.

Introduction to Stable Isotope-Labeled Standards in
Drug Analysis
Stable isotope-labeled (SIL) compounds are essential tools in modern analytical chemistry,

particularly for quantitative mass spectrometry-based assays in drug discovery and

development. By incorporating heavy isotopes such as deuterium (²H or D), carbon-13 (¹³C), or

nitrogen-15 (¹⁵N), SIL internal standards exhibit nearly identical physicochemical properties to

their unlabeled counterparts. This co-elution during chromatography and similar ionization

efficiency in the mass spectrometer allows for accurate and precise quantification by correcting

for variability in sample preparation and instrument response.
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Olsalazine, a prodrug of mesalamine, is used in the treatment of inflammatory bowel disease.

Accurate quantification of olsalazine in biological matrices is crucial for pharmacokinetic and

metabolic studies. The choice of an appropriate internal standard is paramount for the

development of robust and reliable bioanalytical methods.

Comparison of Olsalazine Stable Isotope-Labeled
Standards
The ideal SIL internal standard should have a sufficient mass difference from the analyte to

prevent spectral overlap, exhibit high isotopic and chemical purity, and demonstrate stability

during sample processing and analysis. While all three labeled olsalazine variants serve as

effective internal standards, there are key differences to consider.

Theoretical Advantages of ¹³C and ¹⁵N Labeling:

Internal standards labeled with ¹³C and ¹⁵N are often considered superior to their deuterated

counterparts. This is because the carbon and nitrogen atoms form the backbone of the

molecule, and their isotopic substitution results in a standard that behaves almost identically to

the unlabeled analyte in terms of chromatographic retention time and ionization. Deuterium

labeling, while often more cost-effective, can sometimes lead to a slight shift in retention time

(isotopic effect) and, in rare cases, in-source back-exchange of deuterium atoms, which can

compromise analytical accuracy.

Data Presentation: Certificate of Analysis Summary
The following tables summarize typical quantitative data that would be found on a Certificate of

Analysis (CoA) for Olsalazine-d3,15N and its alternatives. Note: The data presented here is

illustrative and should be verified with the batch-specific CoA provided by the supplier.

Table 1: Olsalazine-d3,15N - Typical Certificate of Analysis Data
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Parameter Specification Result

Chemical Purity (HPLC) ≥98% 99.5%

Isotopic Enrichment (¹⁵N) ≥99 atom % ¹⁵N 99.2 atom %

Isotopic Enrichment (D) ≥98 atom % D 98.5 atom %

Mass Spectrometry Conforms to structure Conforms

¹H NMR Conforms to structure Conforms

Appearance Yellow to Orange Solid Conforms

Table 2: Olsalazine-d3 - Typical Certificate of Analysis Data

Parameter Specification Result

Chemical Purity (HPLC) ≥98% 99.2%

Isotopic Enrichment (D) ≥98 atom % D 98.8 atom %

Mass Spectrometry Conforms to structure Conforms

¹H NMR Conforms to structure Conforms

Appearance Yellow to Orange Solid Conforms

Table 3: Olsalazine-13C6 - Typical Certificate of Analysis Data

Parameter Specification Result

Chemical Purity (HPLC) ≥98% 99.8%

Isotopic Enrichment (¹³C) ≥99 atom % ¹³C 99.5 atom %

Mass Spectrometry Conforms to structure Conforms

¹³C NMR Conforms to structure Conforms

Appearance Yellow to Orange Solid Conforms
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Experimental Protocols
Detailed methodologies for the analysis of olsalazine using a stable isotope-labeled internal

standard are provided below. These protocols are intended as a starting point and may require

optimization for specific instrumentation and matrices.

Protocol 1: Quantitative Analysis of Olsalazine in Human
Plasma by LC-MS/MS
This protocol describes a method for the extraction and quantification of olsalazine from human

plasma using a stable isotope-labeled internal standard.

1. Sample Preparation (Protein Precipitation):

To 100 µL of human plasma in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile

containing the internal standard (Olsalazine-d3,15N, Olsalazine-d3, or Olsalazine-13C6 at a

concentration of 100 ng/mL).

Vortex for 1 minute to precipitate proteins.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of mobile phase (e.g., 50:50 acetonitrile:water with 0.1%

formic acid).

Inject 10 µL onto the LC-MS/MS system.

2. LC-MS/MS Conditions:

LC Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile
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Gradient: 5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, then return to initial

conditions.

Flow Rate: 0.3 mL/min

Mass Spectrometer: Triple Quadrupole

Ionization Mode: Electrospray Ionization (ESI), Positive

MRM Transitions:

Olsalazine: [M+H]⁺ → fragment ion (e.g., m/z 303 → 156)

Olsalazine-d3,15N: [M+H]⁺ → fragment ion (e.g., m/z 307 → 159)

Olsalazine-d3: [M+H]⁺ → fragment ion (e.g., m/z 306 → 159)

Olsalazine-13C6: [M+H]⁺ → fragment ion (e.g., m/z 309 → 162)

Protocol 2: Purity Assessment by ¹H NMR Spectroscopy
This protocol outlines the general procedure for confirming the structure and assessing the

purity of olsalazine stable isotope-labeled standards by ¹H NMR.

1. Sample Preparation:

Dissolve 1-5 mg of the olsalazine standard in a suitable deuterated solvent (e.g., DMSO-d6).

Transfer the solution to a 5 mm NMR tube.

2. NMR Acquisition:

Spectrometer: 400 MHz or higher

Solvent: DMSO-d6

Temperature: 25°C

Experiment: Standard ¹H NMR
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Number of Scans: 16-64 (depending on sample concentration)

Data Processing: Apply Fourier transform, phase correction, and baseline correction.

Integrate the signals and compare the chemical shifts and coupling constants to the

expected structure.

Visualizations
The following diagrams illustrate key concepts and workflows relevant to the use of Olsalazine-
d3,15N and its alternatives.
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Bioanalytical Workflow

Sample Collection Internal Standard Spiking Sample Preparation LC-MS/MS Analysis Data Processing Quantification

Olsalazine

Co-injection

Olsalazine-d3,15N (IS)

Chromatographic Separation

Mass Spectrometric Detection

Analyte Peak IS Peak

Peak Area Ratio
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Ideal Internal Standard

High Purity

High Isotopic Enrichment

Chemical Stability

Co-elution with Analyte

Similar Ionization

Accurate Quantification
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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